Cas no 2138003-68-4 (1-(Benzylamino)-5-methyloctan-3-one)

• Product Name: 1-(Benzylamino)-5-methyloctan-3-one
• CAS No: 2138003-68-4
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 5753093
• PubChem ID: 165465575
• Update Time: 2025-05-23

1-(Benzylamino)-5-methyloctan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(benzylamino)-5-methyloctan-3-one
• 2138003-68-4
• EN300-798244
• 1-(Benzylamino)-5-methyloctan-3-one

• Inchi： 1S/C16H25NO/c1-3-7-14(2)12-16(18)10-11-17-13-15-8-5-4-6-9-15/h4-6,8-9,14,17H,3,7,10-13H2,1-2H3
• InChI Key： SFFSHFOMYCCROW-UHFFFAOYSA-N
• SMILES： O=C(CCNCC1C=CC=CC=1)CC(C)CCC

Computed Properties

• Exact Mass: 247.193614421g/mol
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Benzylamino)-5-methyloctan-3-one

1-(Benzylamino)-5-methyloctan-3-one: A Comprehensive Overview

1-(Benzylamino)-5-methyloctan-3-one (CAS No. 2138003-68-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a benzylamino group attached to an octan-3-one backbone, with a methyl substituent at the fifth position. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for research and industrial purposes.

The synthesis of 1-(Benzylamino)-5-methyloctan-3-one involves a series of well-established organic reactions, including alkylation, oxidation, and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for large-scale production.

From a biological standpoint, 1-(Benzylamino)-5-methyloctan-3-one has demonstrated intriguing pharmacological properties. Studies conducted in vitro have shown that this compound exhibits moderate inhibitory activity against certain enzymes, such as histone deacetylases (HDACs), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. Furthermore, preclinical trials have indicated that the compound may possess anti-inflammatory and antioxidant properties, suggesting its potential utility in treating chronic inflammatory disorders.

The structural versatility of 1-(Benzylamino)-5-methyloctan-3-one also lends itself to applications in materials science. Researchers have explored its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and drug delivery systems. For example, the incorporation of this compound into polymeric networks has been shown to enhance mechanical properties and enable controlled drug release mechanisms.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of 1-(Benzylamino)-5-methyloctan-3-one. Quantum mechanical simulations have revealed that the compound's electronic structure facilitates specific binding modes with target biomolecules, such as proteins and nucleic acids. These findings have paved the way for rational drug design strategies tailored to optimize the compound's bioavailability and efficacy.

In terms of industrial applications, 1-(Benzylamino)-5-methyloctan-3-one is increasingly being utilized as an intermediate in the synthesis of complex organic molecules. Its role as a key precursor in pharmaceutical manufacturing underscores its importance in modern drug discovery pipelines. Moreover, the compound's compatibility with green chemistry principles has made it an attractive option for sustainable chemical processes.

Despite its promising attributes, further research is required to fully elucidate the scope of 1-(Benzylamino)-5-methyloctan-3-one's applications. Ongoing studies are focused on optimizing its pharmacokinetic profile, improving its stability under physiological conditions, and exploring its efficacy in animal models of disease. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 1-(Benzylamino)-5-methyloctan-3-one (CAS No. 2138003-68-4) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both research and industrial settings. As our understanding of this compound continues to grow, so too does its potential to contribute to groundbreaking innovations in medicine and materials science.